Positional Isomer Differentiation: 1-Amino-3-[1-(aminomethyl)cyclobutyl]propan-2-ol vs. 1-Amino-2-[1-(aminomethyl)cyclobutyl]propan-2-ol
The target compound (CAS 2060061-40-5) differs from its closest positional isomer, 1-Amino-2-[1-(aminomethyl)cyclobutyl]propan-2-ol (CAS 2137605-52-6), in the substitution locus of the primary amine on the propanol chain . In the target compound, the amino group resides at the terminal γ-position relative to the cyclobutyl ring, creating a 1,3-amino alcohol motif, whereas the isomer carries the amino group at the β-position, forming a 1,2-amino alcohol with a tertiary alcohol center . This structural variance is predicted to result in a ≥1.5 pKₐ unit shift for the side-chain amine, based on class-level substituent effects for γ-amino vs. β-amino alcohols [1].
| Evidence Dimension | Side-chain amino group pKₐ (predicted) |
|---|---|
| Target Compound Data | ~10.2 (γ-amino-α-hydroxy motif; class-predicted) |
| Comparator Or Baseline | ~8.7 (β-amino-tertiary alcohol in CAS 2137605-52-6; class-predicted) |
| Quantified Difference | ΔpKₐ ≈ +1.5 |
| Conditions | Predicted using free-energy relationships for substituted aliphatic amines; aqueous, 25°C |
Why This Matters
A >1 pKₐ unit difference in the side-chain amine alters the protonation state at physiological pH, directly impacting solubility, membrane permeability, and metal-chelation behavior—critical factors in selecting the appropriate building block for pharmacokinetic or coordination chemistry studies.
- [1] Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. London: Chapman and Hall. (Class-level pKₐ increments for amino alcohol substitution patterns.) View Source
